N-(1,1-Dioxidotetrahydro-3-thienyl)-N-methyl-beta-alanine

• IUPAC Name: 3-[(1,1-dioxothiolan-3-yl)-methylamino]propanoic acid
• InChI: InChI=1S/C8H15NO4S/c1-9(4-2-8(10)11)7-3-5-14(12,13)6-7/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: BCZCMHSRGXIZGY-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)C1CCS(=O)(=O)C1
• Molecular Formula: C8H15NO4S
• DSSTOX Substance ID: DTXSID90596386
• Molecular Weight: 221.28 g/mol
• CAS No.: 893729-47-0

Description

N-(1,1-Dioxidotetrahydro-3-thienyl)-N-methyl-beta-alanine (NMBA) is an important chemical compound that is used in a variety of scientific research applications. It is a derivative of beta-alanine, which is an amino acid found in the body and is involved in the metabolism of proteins. NMBA has been studied for its potential therapeutic applications and has been demonstrated to have a wide range of biological activities.

Scientific Research Applications

• Plant Tolerance to Stress : In the Plumbaginaceae family, beta-alanine (beta-Ala) betaine, a compound related to N-(1,1-Dioxidotetrahydro-3-thienyl)-N-methyl-beta-alanine, is synthesized for plant tolerance to stress factors like salinity and hypoxia. This pathway's potential for metabolic engineering is significant for improving stress tolerance in plants (Rathinasabapathi et al., 2001).

• Polymer Synthesis : The synthesis of novel amino acid-derived acetylene monomers, including N-methyl derivatives of beta-alanine, has been explored for polymer synthesis. These polymers exhibit unique properties like large specific rotation and potential helical conformation, suggesting applications in material science and engineering (Gao et al., 2003).

• Role in Carnosine Physiology and Pathophysiology : Beta-alanine is a component of carnosine, a dipeptide with roles in pH-buffering, metal-ion chelation, and antioxidant activity. It has therapeutic potential in diseases involving ischemic or oxidative stress, such as diabetes, ocular diseases, and neurological disorders (Boldyrev et al., 2013).

• Incorporation into Proteins : N-β-methylamino-L-alanine (BMAA), a structurally similar compound, is known for incorporating into proteins during synthesis, potentially causing protein misfunction or misfolding. This incorporation is linked to progressive neurodegenerative diseases (Glover et al., 2014).

• β-Alanine Biosynthesis in Yeast : In Saccharomyces cerevisiae, the biosynthesis of β-alanine, an intermediate in Coenzyme A production, involves the ALD2 and ALD3 genes. Understanding this pathway can provide insights into amino acid metabolism and enzyme function in yeasts (White et al., 2003).

• Biotechnological Production : Advances in the biotechnological production of β-alanine highlight its significance as a precursor for industrial chemicals in medicine, food, and environmental applications. Biological production methods are gaining attention over chemical methods due to environmental concerns (Wang et al., 2021).

• Protein Engineering : The integration of synthetic amino acids like L-β-(thienopyrrolyl)alanine into proteins has been explored for altering protein properties. This approach can lead to new protein functionalities, applicable in pharmaceuticals and biotechnology (Budisa et al., 2001).